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Compound of Interest

Compound Name: Triethylaniline

CAS No.: 33881-72-0

Cat. No.: B8750266

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 2,4,6-triethylaniline. The information is intended for an audience

with a technical background in chemistry, pharmacology, and materials science.

Molecular Structure and Identification
2,4,6-Triethylaniline is an aromatic amine characterized by an aniline core substituted with

three ethyl groups at the 2, 4, and 6 positions of the benzene ring. This substitution pattern

results in a sterically hindered amine with unique chemical properties.
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Identifier Value

IUPAC Name 2,4,6-triethylaniline

CAS Number 19779-32-9

Molecular Formula C12H19N

Molecular Weight 177.29 g/mol

SMILES CCc1cc(CC)c(c(CC)c1)N

InChI
InChI=1S/C12H19N/c1-4-9-7-10(5-

2)12(13)11(6-3)8-9/h7-8H,4-6,13H2,1-3H3

Physicochemical and Spectroscopic Data
2,4,6-Triethylaniline is typically a colorless to pale yellow liquid.[1] Due to its hydrophobic ethyl

groups, it exhibits low solubility in water but is soluble in common organic solvents.[1] While

extensive experimental data for 2,4,6-triethylaniline is not as widely published as for its methyl

analog, the following table summarizes available and predicted data.
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Property Value Source

Physical State Liquid [1]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

1H NMR

Spectral data indicates its

presence, but specific shifts

are not detailed in readily

available literature.

[2]

13C NMR Data not available

IR Spectra
Vapor phase IR spectra are

available.
[3]

Mass Spectrometry GC-MS data is available. [3]

Experimental Protocols
Synthesis of 2,4,6-Triethylaniline
A documented method for the synthesis of 2,4,6-triethylaniline involves the direct amination of

1,3,5-triethylbenzene.[2]

Reaction:

1,3,5-triethylbenzene → 2,4,6-triethylaniline

Materials:

1,3,5-triethylbenzene

N-(tert-Butoxycarbonyl)-O-(p-toluenesulfonyl)hydroxylamine (TsONHBoc)

1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)
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Petroleum Ether (PE)

Ethyl Acetate (EA)

Silica Gel

Procedure:

In a suitable reaction vessel, dissolve 1,3,5-triethylbenzene (0.2 mmol) and TsONHBoc (0.4

mmol) in 0.5 mL of HFIP.

Stir the solution at room temperature for 36 hours.

Monitor the reaction progress by an appropriate method (e.g., TLC or GC-MS).

Upon completion, purify the crude product by silica gel chromatography using a mixture of

petroleum ether and ethyl acetate (10:1) as the eluent.

The final product, 2,4,6-triethylaniline, is obtained as a yellow oil.[2]

The following diagram illustrates the workflow for the synthesis of 2,4,6-triethylaniline.
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Synthesis Workflow of 2,4,6-Triethylaniline
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Synthesis Workflow of 2,4,6-Triethylaniline

Applications and Reactions
2,4,6-Triethylaniline serves as a valuable intermediate in several areas of chemical synthesis.

Dye Synthesis
This compound is a precursor in the manufacturing of certain dyes. For instance, it is used in

the synthesis of anthraquinone-type solvent dyes.[4] The bulky ethyl groups can influence the

final color and properties of the dye.
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Ligand Synthesis for Catalysis
The steric hindrance provided by the three ethyl groups makes 2,4,6-triethylaniline a useful

building block for bulky ligands in coordination chemistry.[5] These ligands can be used to

stabilize metal centers and influence the selectivity of catalytic reactions. For example, chiral

N,N'-dioxide ligands with 2,4,6-triethylaniline substituents have been utilized in asymmetric

synthesis.[5][6]

Byproduct in Industrial Synthesis
2,4,6-Triethylaniline can be formed as a byproduct in the industrial synthesis of 2,6-

diethylaniline through the over-alkylation of the aniline ring.[7]

The logical relationship of 2,4,6-triethylaniline's role as a precursor and a byproduct is

depicted in the diagram below.

Roles of 2,4,6-Triethylaniline in Chemical Synthesis

As a Precursor As a Byproduct

2,4,6-Triethylaniline

Dyes (e.g., Anthraquinone Dyes) Bulky Ligands for Catalysis

Aniline

Over-alkylation

2,6-Diethylaniline (Main Product) 2,4,6-Triethylaniline (Byproduct)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8750266/docs?utm_src=pdf-body#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.nbinno.com/article/dye-intermediates/chemical-properties-synthesis-246-trimethylaniline-je
https://www.benchchem.com/product/b8750266/docs?utm_src=pdf-body#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.nbinno.com/article/dye-intermediates/chemical-properties-synthesis-246-trimethylaniline-je
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C4%2C6-trimethylaniline
https://www.benchchem.com/product/b8750266/docs?utm_src=pdf-body#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5410640.htm
https://www.benchchem.com/product/b8750266/docs?utm_src=pdf-body#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.benchchem.com/product/b8750266/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8750266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8750266?utm_src=pdf-custom-synthesis#bc-rfq
https://www.solubilityofthings.com/246-trimethylaniline
https://www.chemsynthesis.com/base/chemical-structure-4507.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Catalysis_Evaluating_the_Performance_of_Ligands_Derived_from_2_4_6_Trimethylaniline.pdf
https://en.wikipedia.org/wiki/2,4,6-Trimethylaniline
https://www.nbinno.com/article/dye-intermediates/chemical-properties-synthesis-246-trimethylaniline-je
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C4%2C6-trimethylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5410640.htm
https://www.benchchem.com/product/b8750266/docs#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.benchchem.com/product/b8750266/docs#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.benchchem.com/product/b8750266/docs#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.benchchem.com/product/b8750266/docs#in-depth-technical-guide-to-2-4-6-triethylaniline
https://www.benchchem.com/product/b8750266?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8750266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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